N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C29H32N4O3S3/c1-3-32-15-14-22-25(18-32)38-29(26(22)28-30-23-6-4-5-7-24(23)37-28)31-27(34)20-8-10-21(11-9-20)39(35,36)33-16-12-19(2)13-17-33/h4-11,19H,3,12-18H2,1-2H3,(H,31,34)
• InChI Key: STZUHBKFTQPJDX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC=C(C=C5)S(=O)(=O)N6CCC(CC6)C
• Molecular Formula: C29H32N4O3S3
• Molecular Weight: 580.8 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C29H32N4O3S3 and its molecular weight is 580.78. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]thiazol-2-yl)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Theoretical Investigations and Molecular Docking Studies

Compounds structurally related to the queried molecule have been investigated through computational calculations and molecular docking studies for potential antimalarial activity against COVID-19. For example, sulfonamide derivatives, including those with benzothiazole components, showed promising antimalarial activity in vitro with IC50 values of <30µM. Theoretical calculations indicated a high tendency of electron transfer due to the presence of benzothiazole rings, which could enhance the antimalarial effectiveness of these compounds. Furthermore, molecular docking studies revealed small energy affinity against key proteins in the SARS-CoV-2 virus, suggesting potential applicability in COVID-19 drug development (Fahim & Ismael, 2021).

Synthesis and Electrophysiological Activity

Another area of interest is the synthesis of N-substituted imidazolylbenzamides, including those with sulfonamide groups, for cardiac electrophysiological activity. These compounds have shown promising results as selective class III agents in in vitro Purkinje fiber assays. The presence of the imidazol-1-yl moiety, analogous to the queried compound's structural features, was identified as a viable modification to produce class III electrophysiological activity, suggesting potential applications in cardiac arrhythmia treatment (Morgan et al., 1990).

Anticancer Activity

Compounds with benzothiazole and sulfonamide moieties have been explored for their anticancer activity. For instance, Co(II) complexes of benzothiazole sulfonamides showed promising in vitro cytotoxicity against human breast cancer cell lines. This highlights the potential of structurally related compounds in cancer research, where specific molecular modifications could lead to significant therapeutic benefits (Vellaiswamy & Ramaswamy, 2017).